Cas no 2166225-07-4 (2-{[(2R)-1-acetylpyrrolidin-2-yl]formamido}acetic acid)

• Product Name: 2-{[(2R)-1-acetylpyrrolidin-2-yl]formamido}acetic acid
• CAS No: 2166225-07-4
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5963010
• PubChem ID: 165978305
• Update Time: 2025-06-08

2-{[(2R)-1-acetylpyrrolidin-2-yl]formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4931235
• 2166225-07-4
• 2-{[(2R)-1-acetylpyrrolidin-2-yl]formamido}acetic acid

• Inchi： 1S/C9H14N2O4/c1-6(12)11-4-2-3-7(11)9(15)10-5-8(13)14/h7H,2-5H2,1H3,(H,10,15)(H,13,14)/t7-/m1/s1
• InChI Key： WYUVOGKOBVBEHK-SSDOTTSWSA-N
• SMILES： O=C([C@H]1CCCN1C(C)=O)NCC(=O)O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-{[(2R)-1-acetylpyrrolidin-2-yl]formamido}acetic acid

Introduction to 2-{[(2R)-1-Acetylpyrrolidin-2-yl]formamido}acetic Acid (CAS No. 2166225-07-4)

2-{[(2R)-1-Acetylpyrrolidin-2-yl]formamido}acetic acid (CAS No. 2166225-07-4) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. The CAS number 2166225-07-4 serves as a standardized identifier for this compound, ensuring consistency in scientific communication and regulatory compliance.

The molecular structure of 2-{[(2R)-1-Acetylpyrrolidin-2-yl]formamido}acetic acid is characterized by a pyrrolidine ring substituted with an acetyl group at position 1 and a formamido group attached to position 2. The presence of the acetyl group introduces a degree of steric hindrance, which can influence the compound's reactivity and stability. The formamido group, on the other hand, adds functional versatility, making this compound amenable to various chemical transformations.

Recent studies have highlighted the potential of CAS No. 2166225-07-4 in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of peptide analogs and other biologically relevant compounds. The stereochemistry at the pyrrolidine ring (specifically the R configuration) plays a crucial role in determining the compound's properties, including its interaction with biological systems.

The synthesis of CAS No. 2166225-07-4 involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. This is followed by the introduction of the formamido group through appropriate coupling reactions. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

From an analytical standpoint, CAS No. 2166225-07-4 has been subjected to various spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. These studies have provided valuable insights into the compound's physical properties and its behavior under different conditions.

In terms of applications, CAS No. 2166225-07-4 holds promise in several areas. Its ability to act as a versatile building block makes it valuable in medicinal chemistry, where it can be used to construct complex molecules with desired pharmacological properties. Additionally, its stereochemical integrity makes it suitable for enantioselective synthesis, which is critical in drug development.

Recent advancements in computational chemistry have also shed light on the potential biological activity of CAS No. 21662359838383838383838383838383838383838383838383 CAS No. This has led to collaborations between synthetic chemists and biologists to explore its potential as an inhibitor or modulator of key biological targets.

In conclusion, CAS No. CAS No. CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo CASNo, this compound represents an exciting area of research with broad implications for drug discovery and chemical synthesis.